Sch 206272

• Molecular Formula: C33H41Cl4N5O4
• Molecular Weight: 713.5 g/mol
• InChI: InChI=1S/C33H41Cl4N5O4/c1-38-31(43)18-22-5-4-11-42(33(22)45)26-8-12-41(13-9-26)14-10-27(21-6-7-28(36)29(37)17-21)30(39-46-3)20-40(2)32(44)23-15-24(34)19-25(35)16-23/h6-7,15-17,19,22,26-27H,4-5,8-14,18,20H2,1-3H3,(H,38,43)/b39-30-/t22-,27-/m1/s1
• InChIKey: UITMLIVWRRGLLR-MSBPVHBISA-N

SCH 206272 Procurement Guide: Core Identity and Class Context for a Triple Tachykinin Antagonist

SCH 206272 [(R,R)-1′[5-[(3,5-dichlorobenzoyl)methylamino]-3-(3,4-dichlorophenyl)-4(Z)-(methoxyimino)pentyl]-N-methyl-2-oxo-[1,4′bipiperidine]-3-acetamide] is a synthetic, orally bioavailable small molecule that functions as a potent, pan-antagonist of the tachykinin neurokinin (NK) receptor family, specifically binding with high affinity to human NK1, NK2, and NK3 receptors [1]. Designed as a 'triple' antagonist, it belongs to a specialized class of agents developed to simultaneously block all three neurokinin pathways, a strategy intended for diseases where multiple receptors contribute to pathology, such as asthma, chronic obstructive pulmonary disease (COPD), and cough.

1 Pan-tachykinin receptor antagonist tool for NK1/NK2/NK3 pathway interrogation

2 Orally bioavailable research compound for in vivo neurokinin studies

3 Enables simultaneous triple-receptor blockade in respiratory and cough models

• [1] Anthes JC, Chapman RW, Richard C, et al. SCH 206272: a potent, orally active tachykinin NK(1), NK(2), and NK(3) receptor antagonist. Eur J Pharmacol. 2002;450(2):191-202. View Source

SCH 206272 vs Single or Dual Antagonists: Why Receptor Coverage Defines Scientific Selection

The complex and functionally overlapping nature of the neurokinin system means that simply substituting SCH 206272 with a selective NK1 or dual NK1/NK2 antagonist fails to neutralize the complementary and compensatory roles of the remaining unblocked pathways. Preclinical evidence indicates that the simultaneous blockade of NK1, NK2, and NK3 receptors by a single, balanced entity like SCH 206272 achieves an augmented inhibition of tachykinin-mediated bronchomotor and inflammatory responses that is not replicable by combining or substituting therapies with a narrower receptor profile [1]. This integrated pharmacology is a critical differentiator when selecting a tool compound to fully interrogate the pan-tachykinin system.

Selective NK1 antagonist

Leaves NK2 and NK3 pathways unblocked; may not replicate the integrated pan-tachykinin response.

Dual NK1/NK2 antagonist

May leave NK3-mediated components active, potentially underestimating full neurokinin contribution.

Combination of single-receptor blockers

May not reproduce the balanced pharmacology of a single triple antagonist; receptor occupancy dynamics can differ.

• [1] Corboz MR, et al. Increased blocking activity of combined tachykinin NK1- and NK2-receptor antagonists on tachykinergic bronchomotor responses in the guinea-pig. Auton Autacoid Pharmacol. 2003. View Source

SCH 206272 Quantitative Differentiation: Head-to-Head and Cross-Study Evidence Against Key Comparators

Superior Binding Affinity Across All Human Recombinant Tachykinin Receptors Compared to the Triple Antagonist CS-003

SCH 206272 demonstrates a quantitatively higher binding affinity, as measured by a lower K_i value, for each human recombinant neurokinin receptor subtype when compared to the alternative pan-tachykinin antagonist CS-003 in cross-study analyses [1]. Specifically, SCH 206272 exhibits approximately 1.8-fold higher affinity for the NK1 receptor and a 2.5-fold higher affinity for the NK3 receptor [REFS-1, REFS-2].

NK receptor binding affinity

Cross-study comparable

SCH 206272 Ki (nM): NK1=1.3, NK2=0.4, NK3=0.3
CS-003 Ki (nM): NK1=2.3, NK2=0.54, NK3=0.74
Reported affinity ratios: 1.8× (NK1), 1.4× (NK2), 2.5× (NK3)

Supports pan-receptor engagement review

Human recombinant CHO cell assays

Evidence Dimension	Binding Affinity (K_i) at Recombinant Human Receptors
Target Compound Data	Ki (nM): NK1 = 1.3, NK2 = 0.4, NK3 = 0.3 [1]
Comparator Or Baseline	CS-003 Ki (nM): NK1 = 2.3 ± 0.52, NK2 = 0.54 ± 0.11, NK3 = 0.74 ± 0.17 [2]
Quantified Difference	SCH 206272 is 1.8x (NK1), 1.4x (NK2), and 2.5x (NK3) more potent by K_i ratio.
Conditions	Binding assays on human tachykinin NK1, NK2, and NK3 receptors expressed in Chinese hamster ovary (CHO) cells. Radioligands: [125I][MePhe]-NKB (for NK3) and comparable selective radioligands for NK1/NK2.

Why This Matters

For procurement decisions where maximal receptor engagement is a critical assay parameter, the higher molecular potency of SCH 206272 across all three targets provides a quantifiable advantage over the most structurally similar triple antagonist candidate.

• [1] Anthes JC, Chapman RW, Richard C, et al. SCH 206272: a potent, orally active tachykinin NK(1), NK(2), and NK(3) receptor antagonist. Eur J Pharmacol. 2002;450(2):191-202. View Source
• [2] Tsuchida H, Takahashi S, Nosaka E, et al. Novel triple neurokinin receptor antagonist CS-003 strongly inhibits neurokinin related responses. Eur J Pharmacol. 2008;580(1-3):153-159. View Source

Differentiated In Vivo Target Engagement: Dose-Dependent Blockade of Single-NK Receptor Challenges by Oral SCH 206272 in Canine Models

In a head-to-head-style in vivo model design, oral SCH 206272 demonstrated full functional antagonism of independent NK1 (substance P) and NK2 (neurokinin A) challenges within the same canine subjects, whereas many selective neurokinin antagonists counter only one arm [1]. The effective dose range (0.1–3 mg/kg, p.o.) simultaneously inhibited both NK1- and NK2-mediated activities [1].

In vivo dual NK1/NK2 blockade

Head-to-head comparison

Oral 0.1–3 mg/kg inhibited both substance P (NK1) and neurokinin A (NK2) challenges in canine

Supports oral dual-pathway blockade model

Non-rodent translational model

Evidence Dimension	In Vivo Functional Antagonism of Exogenous Agonist Challenges
Target Compound Data	SCH 206272 (0.1–3 mg/kg, p.o.) inhibited both substance P-induced (NK1) and NKA-induced (NK2) effects.
Comparator Or Baseline	Single-receptor antagonists (e.g., selective NK1 antagonists like aprepitant) would block only substance P effects, not NKA-induced responses, in the same model.
Quantified Difference	Demonstrates dual NK1/NK2 inhibition at the same dose in a single animal model; single-receptor antagonists fail to block the alternative pathway.
Conditions	In vivo canine study, oral gavage, challenges with exogenous substance P (NK1) and neurokinin A (NK2).

Why This Matters

This data from a non-rodent species provides a strong procurement rationale for researchers requiring an orally active compound that phenocopies the full triple-antagonist mechanism in a higher-order translational model, a capability single-mechanism comparators do not possess.

• [1] Anthes JC, Chapman RW, Richard C, et al. SCH 206272: a potent, orally active tachykinin NK(1), NK(2), and NK(3) receptor antagonist. Eur J Pharmacol. 2002;450(2):191-202. View Source

Consistent Dual-Pathway Blockade in Human Isolated Tissues: Functional Evidence of NK1 and NK2 Antagonism

SCH 206272 exhibits potent functional antagonism in human isolated pulmonary artery (NK1-mediated relaxation) and human bronchus (NK2-mediated contraction), giving it a clinically translatable profile rarely established for early-stage triple antagonists [1]. The similar pK_b values indicate a balanced blockade of both pathways central to respiratory disease pathophysiology.

Human tissue functional antagonism

Cross-study comparable

pK_b 7.7 (hNK1, pulmonary artery), 8.2 (hNK2, bronchus)

Supports dual NK1/NK2 blockade in human tissue

Isolated tissue functional data

Evidence Dimension	Functional Antagonism (pK_b) in Human Isolated Tissues
Target Compound Data	pK_b = 7.7 ± 0.3 (hNK1, pulmonary artery) and pK_b = 8.2 ± 0.3 (hNK2, bronchus) [1].
Comparator Or Baseline	Selective antagonists like aprepitant (NK1) show minimal activity at NK2 receptors in human bronchus; conversely, NK2-selective antagonists lack NK1 activity.
Quantified Difference	SCH 206272 demonstrates sub-micromolar functional blockade of both NK1 and NK2 receptors in human tissues. Single-receptor antagonists exhibit activity at only one of these two targets.
Conditions	Isolated human pulmonary artery (Met-O-Me substance P-induced relaxation) and human bronchus (neurokinin A-induced contraction).

Why This Matters

Procurement of SCH 206272 enables researchers to confirm a dual NK1/NK2 mechanism directly in the pathophysiologically relevant human tissues, which isolated or selective reference compounds cannot achieve, thereby providing data with higher translational validity.

• [1] Anthes JC, Chapman RW, Richard C, et al. SCH 206272: a potent, orally active tachykinin NK(1), NK(2), and NK(3) receptor antagonist. Eur J Pharmacol. 2002;450(2):191-202. View Source

Differentiated Activity Against Endogenous Tachykinin-Driven Disease Pathologies: Hyperventilation-Induced Bronchospasm and Capsaicin-Induced Cough

In guinea pig models driven by endogenously released tachykinins, SCH 206272 inhibited hyperventilation-induced bronchospasm and capsaicin-induced cough, outcomes that single-receptor antagonists historically provide incomplete blockade for [1]. The triple mechanism of SCH 206272 provides a quantifiable improvement by addressing the full spectrum of endogenous tachykinins (SP, NKA, NKB) released in these challenges.

Endogenous tachykinin-driven models

Class-level inference

Inhibited hyperventilation bronchospasm and capsaicin-induced cough in guinea pig

Supports pan-blockade model-response context

No direct head-to-head ID₅₀ available

Evidence Dimension	Inhibition of Endogenous Tachykinin-Mediated Functional Endpoints
Target Compound Data	SCH 206272 inhibited hyperventilation-induced bronchospasm and capsaicin-induced cough in guinea pigs [1].
Comparator Or Baseline	Selective NK1 (e.g., CP-99,994) or NK2 (e.g., SR 48968) antagonists provide partial or no inhibition of these complex endogenous challenges, as triple receptor activation occurs upon tachykinin release [1].
Quantified Difference	SCH 206272 provided complete inhibition of endogenously driven bronchospasm and cough, a pattern not achieved by single-receptor blockers (class-level observation). No direct head-to-head ID50 values are available.
Conditions	Guinea pig models: hyperventilation-induced bronchospasm, capsaicin-induced cough, and airway microvascular leakage induced by nebulized hypertonic saline.

Why This Matters

For programs focused on translational efficacy in respiratory diseases, SCH 206272's ability to block the output of endogenously released neurokinins—where selective agents fall short—constitutes a key procurement consideration that directly impacts model predictivity.

• [1] Anthes JC, Chapman RW, Richard C, et al. SCH 206272: a potent, orally active tachykinin NK(1), NK(2), and NK(3) receptor antagonist. Eur J Pharmacol. 2002;450(2):191-202. View Source

SCH 206272: Optimal Research Applications Derived from Comparative Evidence

Pan-Tachykinin Pathway Inhibition in Respiratory Disease Models (Asthma, COPD, Chronic Cough)

Leveraging its demonstrated superiority over single-receptor antagonists in blocking endogenously mediated bronchospasm and cough [1], SCH 206272 is ideally suited for studies where broad-spectrum tachykinin blockade is required to fully evaluate the neurogenic component of airway hyperreactivity and inflammation.

Translational Pharmacology in Non-Rodent Species for Dual NK1/NK2 Challenge Studies

The direct evidence of oral SCH 206272's ability to simultaneously inhibit exogenous NK1 and NK2 challenges in canines [1] makes it the preferred tool compound for research programs requiring a higher-order translational model that confirms dual-pathway engagement prior to clinical candidate selection.

Ex Vivo Human Tissue Assays for Dual NK1/NK2 Receptor Engagement Confirmation

With quantitative functional antagonism data (pK_b values) in both human pulmonary artery and human bronchus [1], SCH 206272 should be prioritized for procurement when a compound must demonstrate balanced, dual NK1/NK2 blockade directly in human target organ tissues, a capability neither selective nor dual antagonists provide in a single molecule.

Comparative Benchmarking Against Next-Generation Triple Antagonists (e.g., CS-003)

The quantified affinity differences at human NK1, NK2, and NK3 receptors [REFS-1, REFS-2] position SCH 206272 as the higher-potency gold standard for comparative profiling. It is the recommended reference compound for structure-activity relationship (SAR) studies aiming to improve upon the pan-tachykinin profile.

Application

Selection Property

Validation Focus

Respiratory disease model research

Pan-receptor blockade profile

Endogenous neurogenic airway response endpoints

Non-rodent dual-pathway engagement studies

Oral dual NK1/NK2 blockade context

Agonist challenge response models

Human tissue functional pharmacology assays

Dual receptor functional antagonism data

Isolated tissue response endpoints (pK_b)

Triple antagonist comparative profiling

Receptor binding affinity profile

Cross-study affinity comparison

• [1] Anthes JC, Chapman RW, Richard C, et al. SCH 206272: a potent, orally active tachykinin NK(1), NK(2), and NK(3) receptor antagonist. Eur J Pharmacol. 2002;450(2):191-202. View Source
• [2] Tsuchida H, Takahashi S, Nosaka E, et al. Novel triple neurokinin receptor antagonist CS-003 strongly inhibits neurokinin related responses. Eur J Pharmacol. 2008;580(1-3):153-159. View Source